Cas no 58458-11-0 (2-Amino-6-(trifluoromethyl)benzonitrile)
58458-11-0 structure
Product Name:2-Amino-6-(trifluoromethyl)benzonitrile
CAS No:58458-11-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD08741381
CID:1029292
Update Time:2025-04-20
2-Amino-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-(trifluoromethyl)benzonitrile
-
- MDL: MFCD08741381
- Inchi: 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7(13)5(6)4-12/h1-3H,13H2
- InChI Key: HKKKKTUZACXWLU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1C#N)N)(F)F
Computed Properties
- Exact Mass: 186.04000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 284.0±40.0 ºC (760 Torr),
- Flash Point: 125.5±27.3 ºC,
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 49.81000
- LogP: 2.74048
2-Amino-6-(trifluoromethyl)benzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Amino-6-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158203-25g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | 95% | 25g |
$400 | 2021-06-17 | |
| Chemenu | CM158203-25g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | 95% | 25g |
$386 | 2022-12-31 | |
| Apollo Scientific | PC2853-250mg |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | 250mg |
£18.00 | 2024-08-02 | ||
| Apollo Scientific | PC2853-1g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | 1g |
£34.00 | 2024-08-02 | ||
| Apollo Scientific | PC2853-5g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | 5g |
£90.00 | 2024-08-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X60215-1g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | ≥97% | 1g |
¥308.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X60215-5g |
2-Amino-6-(trifluoromethyl)benzonitrile |
58458-11-0 | ≥97% | 5g |
¥1148.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A858694-1g |
2-Amino-6-(Trifluoromethyl)Benzonitrile |
58458-11-0 | ≥97% | 1g |
¥383.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A858694-5g |
2-Amino-6-(Trifluoromethyl)Benzonitrile |
58458-11-0 | ≥97% | 5g |
¥1,436.00 | 2022-09-29 | |
| TRC | A631055-100mg |
2-Amino-6-(Trifluoromethyl)benzonitrile |
58458-11-0 | 100mg |
$ 69.00 | 2023-04-19 |
2-Amino-6-(trifluoromethyl)benzonitrile Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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